Cas no 900027-18-1 (3-Ethyl-4-fluorophenylpropanoic acid)

• Product Name: 3-Ethyl-4-fluorophenylpropanoic acid
• CAS No: 900027-18-1
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4938290
• Update Time: 2023-08-22

3-Ethyl-4-fluorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-fluorophenylpropanoic acid

• Inchi： 1S/C11H13FO2/c1-3-8-6-9(4-5-10(8)12)7(2)11(13)14/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： GIYMIFIRRMXVKO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC)C(C(=O)O)C

Computed Properties

• Exact Mass: 196.08995782 g/mol
• Monoisotopic Mass: 196.08995782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.22
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3